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Compound of Interest

Compound Name: Acid Red 186

Cat. No.: B1585011

Essential Safety and Handling Guide for Acid Red
186

This guide provides crucial safety, handling, and disposal information for Acid Red 186 (CAS
No. 52677-44-8), designed for researchers, scientists, and drug development professionals.
Adherence to these protocols is essential for ensuring laboratory safety and procedural
accuracy.

Chemical and Physical Properties

Acid Red 186 is a purplish-red, water-soluble powder classified as a monoazo metal complex
dye.[1][2] Understanding its properties is the first step in safe handling.
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Property Value

CAS Number 52677-44-8[1][2][3]

C.l. Number 18810[2][3]

Molecular Formula C20H14N4Na20sS2[1]

Molecular Weight 548.46 g/mol [1]

Physical Form Purplish-red powder[1][2][3]

Solubility Soluble in water; slightly soluble in ethanol and
acetone[1][2]

Melting Point >300°CJ[4]

Purity ~98%[4]

Personal Protective Equipment (PPE) and
Engineering Controls

While some safety data sheets for similar acid dyes may classify them as non-hazardous, it is
imperative to treat all laboratory chemicals with caution.[5] An MSDS for a related azo dye, Acid
Red 18, notes potential for eye, skin, and respiratory irritation.[6] Therefore, a comprehensive
PPE strategy is mandatory.

Engineering Controls

» Ventilation: Always handle Acid Red 186 in a well-ventilated area. Use a chemical fume
hood or local exhaust ventilation to control airborne dust or aerosol levels.[5][6]

o Safety Stations: Ensure an eyewash station and safety shower are readily accessible in the
immediate work area.[6]

Recommended Personal Protective Equipment

The following table summarizes the necessary PPE for handling Acid Red 186.
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Rationale and Best

Body Part PPE Recommendation .
Practices
Chemical safety goggles. A Protects against dust particles,
face shield is required when splashes, and potential
Eyes/Face ] o ) o
there is a significant risk of irritants. Standard safety
splashing.[7][8] glasses are insufficient.[6][9]
] ] Prevents contact with skin.
) Chemical-resistant lab coat or o
Skin/Body Ensure clothing is buttoned
coveralls.[9] )
and fits properly.
Provides a barrier against
direct contact. Inspect gloves
Nitrile or butyl rubber gloves.[7] for any signs of degradation or
Hands

[10]

punctures before use and
wash hands thoroughly after

removal.[6]

Respiratory

Generally not required if
handled within a fume hood. If
weighing or handling outside of
a hood where dust may be
generated, an N95 respirator
or equivalent is necessary.[7]
[10]

Minimizes inhalation of fine
powder, which can irritate the

respiratory tract.[6]

Operational and Disposal Plans

A systematic approach to handling and disposal minimizes risk and ensures compliance with

safety regulations.

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all required PPE is worn correctly. Prepare the

workspace within a chemical fume hood and cover surfaces with absorbent, disposable

bench paper.
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e Weighing: To minimize dust, weigh the powder carefully. Use a spatula to gently transfer the
material. Avoid pouring the dry powder, which can create airborne dust.

 Dissolving: When preparing solutions, add the Acid Red 186 powder slowly to the solvent
(e.g., water) while stirring to prevent splashing.

o Post-Handling: After use, decontaminate the work surface. Remove PPE in the correct order
to avoid cross-contamination, starting with gloves, then lab coat, and finally eye protection.
Wash hands and forearms thoroughly with soap and water.[6]

Spill and Emergency Procedures

o Minor Spill (Powder): Gently cover the spill with a damp paper towel to avoid raising dust.
Carefully wipe up the material, place it in a sealed container, and label it for hazardous waste
disposal.

» Minor Spill (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand). Scoop the
absorbed material into a sealed, labeled container for disposal.

» Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin area with
copious amounts of water for at least 15 minutes. Seek medical attention if irritation
develops.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[5]

Waste Disposal Plan

Improper disposal of dyes and chemicals is a significant compliance and environmental risk.

» Collection: All waste containing Acid Red 186, including contaminated paper towels, gloves,
and excess solutions, must be collected as hazardous waste.[11][12]

o Containerization: Use a designated, leak-proof, and clearly labeled hazardous waste
container.[13] The container must be kept closed except when adding waste.[12][13] Do not
overfill containers, keeping below 90% capacity.[12]
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e Labeling: The waste container label must clearly state "Hazardous Waste" and identify the
contents, including "Acid Red 186" and any solvents used.

» Disposal: Arrange for pickup and disposal through your institution's Environmental Health &
Safety (EH&S) department. Do not pour Acid Red 186 waste down the drain.[13]

Safe Handling Workflow Diagram

The following diagram illustrates the essential steps for safely handling Acid Red 186 from
initial planning to final disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Acid Red 186.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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